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Compound of Interest

Compound Name: 2-Bromo-3-nitrophenol

Cat. No.: B027434 Get Quote

Essential Safety and Handling Guide for 2-Bromo-3-
nitrophenol
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-3-nitrophenol, tailored for researchers, scientists, and drug development

professionals. Due to the limited availability of a specific Safety Data Sheet (SDS) for 2-
Bromo-3-nitrophenol, the following recommendations are based on data from structurally

similar compounds, including other brominated and nitrated phenols.

Primary Hazards: 2-Bromo-3-nitrophenol is classified as an irritant.[1] Analogous compounds

are known to be harmful if swallowed, cause skin and eye irritation, and may cause respiratory

irritation.[2][3][4]

Quantitative Data Summary
The following table summarizes key safety and identification information.
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Parameter Information Source

Chemical Name 2-Bromo-3-nitrophenol

CAS Number 101935-40-4 [1]

Molecular Formula C6H4BrNO3 [1]

Molecular Weight 218.00 g/mol [1]

Primary Hazards Irritant [1]

GHS Hazard Statements

(based on similar compounds)

Harmful if swallowed (H302)

Harmful in contact with skin

(H312) Causes skin irritation

(H315) Causes serious eye

irritation (H319) Harmful if

inhaled (H332) May cause

respiratory irritation (H335)

[2]

Operational and Disposal Plan
Adherence to these procedures is vital for ensuring a safe laboratory environment when

handling 2-Bromo-3-nitrophenol.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure.
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PPE Category Item Specifications

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over safety

glasses when there is a risk of

splashing.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[5][6] Always

inspect gloves for integrity

before use and wash hands

thoroughly after handling.[5]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[5] For tasks with a

higher risk of splashing, a

chemically impervious apron is

advised.[6]

Respiratory Protection Respirator

Use a NIOSH-approved

respirator (e.g., N95 or P1) if

engineering controls like a

fume hood are not available or

are insufficient to control

exposure to dust or aerosols.

[3][5][7]

Foot Protection Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.[5]

Experimental Protocols: Handling and Disposal
Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly.[5] Conduct all

work in a well-ventilated area, preferably within a chemical fume hood.[5]
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Dispensing: Avoid the creation of dust or aerosols when handling the solid material.[7] Use

appropriate tools for transferring the chemical.

During Use: Keep containers tightly closed when not in use.[5] Avoid all personal contact,

including inhalation of any dust or vapors.[5]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[5] Decontaminate all surfaces and equipment used.

Spill Cleanup:

Evacuate personnel from the immediate area.

Wear appropriate PPE as outlined above.

Avoid generating dust.[8]

Carefully sweep up the spilled solid and place it into a suitable, closed, and labeled container

for disposal.[7][8]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan:

Waste Collection: All waste materials contaminated with 2-Bromo-3-nitrophenol, including

empty containers, used gloves, and disposable labware, must be collected in a designated

and clearly labeled hazardous waste container.[5]

Waste Segregation: Do not mix this waste with other waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) office.[5]

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[8] Do not discharge to sewer systems or the environment.[9][10]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 2-Bromo-3-
nitrophenol, from preparation to final disposal.
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Safe Handling Workflow for 2-Bromo-3-nitrophenol

Preparation

Don Appropriate PPE

Work in Fume Hood

Handling

Dispense Carefully
(Avoid Dust)

Perform Experiment

Post-Handling

Decontaminate Workspace
& Equipment

Wash Hands Thoroughly

Waste Disposal

Collect Contaminated Waste

Dispose via Licensed Service

Click to download full resolution via product page

Caption: Workflow for handling 2-Bromo-3-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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